Cas no 827310-16-7 (Isoquinoline, 2-[[(3,3-diphenylpropyl)amino]acetyl]-1,2,3,4-tetrahydro-)

• Product name: Isoquinoline, 2-[[(3,3-diphenylpropyl)amino]acetyl]-1,2,3,4-tetrahydro-
• CAS No: 827310-16-7
• MF: C₂₆H₂₈N₂O
• MW: 384.51332
• CID: 685182
• PubChem ID: 11246099

Isoquinoline, 2-[[(3,3-diphenylpropyl)amino]acetyl]-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 2-[[(3,3-diphenylpropyl)amino]acetyl]-1,2,3,4-tetrahydro-
• 1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(3,3-diphenylpropylamino)ethanone
• SCHEMBL5448560
• 827310-16-7
• AKOS030605579
• Z104980060
• DTXSID40460008

• Inchi： InChI=1S/C26H28N2O/c29-26(28-18-16-21-9-7-8-14-24(21)20-28)19-27-17-15-25(22-10-3-1-4-11-22)23-12-5-2-6-13-23/h1-14,25,27H,15-20H2
• InChI Key： MJEXHZWHSIKWKJ-UHFFFAOYSA-N
• SMILES： C1CN(CC2=CC=CC=C21)C(=O)CNCCC(C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 384.220163521g/mol
• Monoisotopic Mass: 384.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 32.3Ų